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Compound of Interest

2-Bromo-5-fluoropyridine-4-
Compound Name:
carbonitrile

Cat. No. B1379351

Introduction: The Critical Role of Characterization in
Drug Development

2-Bromo-5-fluoropyridine-4-carbonitrile is a highly functionalized heterocyclic compound
that serves as a critical building block in the synthesis of active pharmaceutical ingredients
(APIs). Its unique arrangement of bromo, fluoro, and cyano substituents on a pyridine core
makes it a versatile intermediate for creating complex molecular architectures, particularly in
the development of kinase inhibitors and other targeted therapies.

The purity and structural integrity of such intermediates are paramount. Any impurities, whether
they are starting materials, by-products, or degradation products, can propagate through a
synthetic sequence, ultimately compromising the quality, safety, and efficacy of the final drug
product.[1] Therefore, a robust, multi-faceted analytical strategy is not merely a quality control
measure but a foundational component of regulatory compliance and successful drug
development.[2][3]

This application note provides a comprehensive guide to the analytical methods required for
the complete characterization of 2-Bromo-5-fluoropyridine-4-carbonitrile. It is designed for
researchers, analytical scientists, and drug development professionals, offering both the
theoretical basis for each technique and detailed, field-tested protocols. The narrative
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emphasizes a logical, integrated workflow, ensuring that the identity, purity, and quality of this
vital intermediate are established with the highest degree of scientific certainty.

Physicochemical Properties of 2-Bromo-5-
fluoropyridine-4-carbonitrile

Property Value

Molecular Formula CeH2BrFN2

Molecular Weight 201.00 g/mol

Appearance Off-white to pale yellow solid
CAS Number 1002517-53-0

Nitrile (-C=N), Pyridine Ring, C-F bond, C-Br

Key Functional Groups
bond

The Integrated Analytical Workflow

A comprehensive characterization relies on an orthogonal approach, where multiple analytical
techniques with different scientific principles are employed to provide a complete picture of the
compound. This ensures that no single method's limitations will obscure a potential issue. The
following workflow illustrates a validated system for the analysis of a new batch of 2-Bromo-5-
fluoropyridine-4-carbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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